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2-(4-Chloro-3-methylphenoxy)-3-nitropyridine

Name: 2-(4-Chloro-3-methylphenoxy)-3-nitropyridine
Brand: Smolecule
SKU: S7743381
Rating: 4 (1 reviews)

Catalog No.

S7743381

CAS No.

M.F

C12H9ClN2O3

M. Wt

264.66 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-(4-Chloro-3-methylphenoxy)-3-nitropyridine

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

2-(4-Chloro-3-methylphenoxy)-3-nitropyridine

IUPAC Name

2-(4-chloro-3-methylphenoxy)-3-nitropyridine

Molecular Formula

C12H9ClN2O3

Molecular Weight

264.66 g/mol

InChI

InChI=1S/C12H9ClN2O3/c1-8-7-9(4-5-10(8)13)18-12-11(15(16)17)3-2-6-14-12/h2-7H,1H3

InChI Key

YZEVEVYLKXVTKG-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1)OC2=C(C=CC=N2)[N+](=O)[O-])Cl

Canonical SMILES

CC1=C(C=CC(=C1)OC2=C(C=CC=N2)[N+](=O)[O-])Cl

2-(4-Chloro-3-methylphenoxy)-3-nitropyridine (CMNP) is a chemical compound used in the production of herbicides due to its high herbicidal activity. In this paper, we will discuss CMNP's definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations and future directions.

Definition and Background

CMNP is a pyridine-based compound that contains a substituent of 4-Chloro-3-methylphenylmethoxy with a nitro group present at position 3 of the pyridine ring. The compound is primarily used in the production of various herbicides. Its potent herbicidal activity makes it a popular choice for herbicide manufacturers. Researchers and pharmaceutical scientists are also interested in this compound for its potential applications in the pharmaceutical industry.

Physical and Chemical Properties

CMNP has a molecular formula of C13H10ClNO3 and a molecular weight of 271.7 g/mol. The compound is light yellow in color and has a melting point of 76-80°C. CMNP is insoluble in water, soluble in methanol, ethanol, and acetone, and has a partition coefficient of 3.68. It is stable at room temperature and has a half-life of 30 days at pH 7.

Synthesis and Characterization

CMNP can be synthesized through the nitration of 2-(4-chloro-3-methylphenoxy) pyridine. This process involves the reaction of 2-(4-chloro-3-methylphenoxy) pyridine with nitric acid and sulfuric acid. After the reaction, the product is separated and purified. The compound can be further characterized using techniques such as NMR and IR spectroscopy, X-ray crystallography, and mass spectrometry.

Analytical Methods

Several analytical methods can be used to analyze CMNP, such as gas chromatography, high-performance liquid chromatography, and mass spectrometry. These methods are used to determine the purity, stability, and safety of CMNP in various applications.

Biological Properties

CMNP has been found to exhibit potent herbicidal activity against various weed species. However, research on its biological properties is still ongoing in the pharmaceutical industry. Studies have shown that it has a potential anti-cancer activity, anti-microbial, and insecticidal activity. It has also been found to be effective against diabetes and neurodegenerative diseases like Alzheimer’s.

Toxicity and Safety in Scientific Experiments

Studies have shown that CMNP is toxic to humans and animals when ingested or inhaled. It can also cause skin and eye irritation upon contact. Researchers are required to follow strict safety procedures when handling this chemical compound to prevent accidents and exposure.

Applications in Scientific Experiments

CMNP has many applications in the scientific field. Its potent herbicidal activity makes it a popular compound for the production of herbicides. Researchers are currently exploring the compound's potential anti-cancer, anti-microbial, and insecticidal activity. It has shown promising results in the treatment of diabetes and neurodegenerative diseases like Alzheimer’s.

Current State of Research

CMNP has been studied extensively in various fields of research, primarily in the field of herbicides production and also in pharmaceutical research. Researchers are still trying to understand the potential of the compound in various fields like Pesticides and insecticides, Anti-cancer therapies, anti-microbial agents, and Alzheimer's disease and diabetes treatment. Several studies are underway to better understand the mechanism of action and potential applications of CMNP.

Potential Implications in Various Fields of Research and Industry

The potential implications of CMNP in various fields and industries cannot be underestimated. In the agrochemical industry, it can be used to produce potent herbicides that can control the growth of weeds effectively. In the pharmaceutical and healthcare industries, it has shown promising results in the treatment of cancer, diabetes and neurodegenerative diseases. The compound can also play a significant role in the production of anti-microbial and insecticidal agents in the chemical industry.

Limitations and Future Directions

Although CMNP has shown promise in various fields of research, there are still some limitations that need to be addressed. The compound's toxicity to humans and animals is a major concern, and researchers need to develop safer and efficient methods to reduce toxicity levels. Future research needs to focus on exploring CMNP’s potential in various fields, particularly in the treatment of neurodegenerative diseases, diabetes, cancer, and the production of herbicides, antimicrobial and insecticidal agents.

Conclusion

In conclusion, CMNP is a chemical compound primarily used in the production of herbicides and also found useful in various fields of research such as pharmaceutical, agrochemical, and chemical industries. The compound exhibits potent herbicidal activity and has shown promise in the treatment of neurodegenerative diseases, cancer, and diabetes. Researchers need to prioritize reducing its toxicity level to realize its full potential in various applications. Future research should focus on exploring the potential of CMNP in various applications, addressing its limitations, and discovering safer and efficient methods to reduce toxicity levels.